Cas no 1805392-76-0 (4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1805392-76-0
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915544
• Update Time: 2025-06-11

4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-2-1-3(12)11-5(4(2)8)6(9)10/h1,6H,(H,11,12)
• InChI Key： WFRQEPPOZWRHDR-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C(F)F)=C1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Chemical Profile of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1805392-76-0)

4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805392-76-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its bromo, difluoromethyl, fluoro, and hydroxyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The presence of multiple fluorine atoms in the difluoromethyl group and the fluoro substituent at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. These modifications are particularly interesting from a medicinal chemistry perspective, as they can influence both the metabolic stability and binding affinity of the compound to biological targets. The hydroxyl group at the 6-position further enhances the compound's reactivity, allowing for potential derivatization through various chemical transformations such as etherification or esterification.

In recent years, there has been a growing interest in fluorinated pyridines as key components in drug design. The introduction of fluorine atoms into organic molecules is well-documented to improve pharmacokinetic properties, including bioavailability, metabolic stability, and lipophilicity. For instance, fluorine substitution has been widely used in antiviral and anticancer drugs to enhance their efficacy and reduce toxicity. The compound 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine exemplifies this trend, as its structural framework suggests potential applications in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. The bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in constructing complex molecular architectures. Additionally, the combination of electron-withdrawing groups (difluoromethyl and fluoro) with an electron-donating hydroxyl group creates a delicate balance that can be exploited to fine-tune the pharmacological profile of derived compounds.

Recent studies have highlighted the importance of pyridine derivatives in developing treatments for neurological disorders. For example, certain pyridine-based compounds have shown promise in modulating neurotransmitter receptors and ion channels. The structural motif of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine shares similarities with some leading candidates in this area, suggesting that it may serve as a precursor for novel agents targeting central nervous system disorders. Furthermore, its ability to undergo further chemical modifications makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new pharmacophores.

The pharmaceutical industry has increasingly recognized the value of fluorinated heterocycles in drug development due to their ability to enhance molecular interactions with biological targets. For instance, fluoro-pyridines have been incorporated into kinase inhibitors and antiviral agents where they contribute to improved binding affinities and selectivity. The specific arrangement of substituents in 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine may confer unique advantages in these contexts, making it a promising candidate for further exploration.

In addition to its pharmaceutical applications, this compound may find utility in agrochemical research. Pyridine derivatives are known to exhibit herbicidal and pesticidal properties, and fluorinated analogs often demonstrate enhanced activity due to modifications that improve their interaction with biological targets in plants or pests. The structural features of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine could be leveraged to develop novel agrochemicals with improved efficacy and environmental profiles.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies may include halogenation reactions to introduce the bromo substituent, followed by nucleophilic substitution or metal-catalyzed cross-coupling to achieve the desired fluorinated and difluoromethyl groups. The hydroxyl group can be incorporated through hydroxylation or etherification processes depending on the synthetic route chosen.

From a computational chemistry perspective, understanding the electronic structure and reactivity of this compound is crucial for rational drug design. Advanced computational methods such as density functional theory (DFT) can provide insights into how different substituents influence molecular interactions with biological targets. These insights can guide medicinal chemists in optimizing lead compounds derived from 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine by predicting binding affinities and identifying key interaction points.

The growing body of literature on fluorinated pyridines underscores their significance in modern drug discovery. Researchers have reported numerous examples where fluorination has led to significant improvements in drug candidates across various therapeutic areas. The structural complexity and functional diversity of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine position it as a valuable scaffold for developing next-generation therapeutics.

In conclusion,4-Bromo-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1805392-76-0) represents a promising compound with multifaceted applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further exploration through both experimental synthesis and computational studies aimed at uncovering new therapeutic agents with improved efficacy and safety profiles.